2-(4-Amino-3-propyl-phenyl)-1,1,1,3,3,3-hexafluoro-propan-2-ol

• Molecular Formula: C12H13F6NO
• Molecular Weight: 301.23 g/mol
• IUPAC Name: 2-(4-amino-3-propylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• InChI: InChI=1S/C12H13F6NO/c1-2-3-7-6-8(4-5-9(7)19)10(20,11(13,14)15)12(16,17)18/h4-6,20H,2-3,19H2,1H3
• InChI Key: VVWWFMBREGMWGP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1)C(C(F)(F)F)(C(F)(F)F)O)N

Description

2-(4-Amino-3-propyl-phenyl)-1,1,1,3,3,3-hexafluoro-propan-2-ol is a useful research compound. Its molecular formula is C12H13F6NO and its molecular weight is 301.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Propylaniline (111 mmol, 15 g), p-toluenesulfonic acid monohydrate (11.09 mmol, 2.110 g) and hexafluoroacetone trihydrate (111 mmol, 24.41 g) were combined and heated to 130° C. for 3 hours. The mixture was allowed to cool and diluted with ethyl acetate (250 mL). The solution was washed with sodium bicarbonate solution (3×100 mL), the organic phase was dried over magnesium sulfate, filtered and the filtrate was concentrated under reduced pressure. The resulting residue was allowed to crystallise overnight. The crystals were collected by filtration, washed with heptane (100 mL) and dried under vacuum to afford the title compound (14.3 g).